Cas no 389065-42-3 (2-(1E)-{3-(1,3-benzothiazol-2-yl)-4,5,6,7-tetrahydro-1-benzothiophen-2-ylimino}methyl-4-bromophenol)

• Product Name: 2-(1E)-{3-(1,3-benzothiazol-2-yl)-4,5,6,7-tetrahydro-1-benzothiophen-2-ylimino}methyl-4-bromophenol
• CAS No: 389065-42-3
• MF: C₂₂H₁₇BrN₂OS₂
• MW: 469.41718173027
• CID: 5906129
• PubChem ID: 135615513
• Update Time: 2025-07-02

2-(1E)-{3-(1,3-benzothiazol-2-yl)-4,5,6,7-tetrahydro-1-benzothiophen-2-ylimino}methyl-4-bromophenol Chemical and Physical Properties

Names and Identifiers

• 2-(1E)-{3-(1,3-benzothiazol-2-yl)-4,5,6,7-tetrahydro-1-benzothiophen-2-ylimino}methyl-4-bromophenol
• (E)-2-(((3-(benzo[d]thiazol-2-yl)-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)imino)methyl)-4-bromophenol
• 389065-42-3
• 2-[(E)-[3-(1,3-benzothiazol-2-yl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl]iminomethyl]-4-bromophenol
• AKOS024575697
• F0327-0283
• 2-[(1E)-{[3-(1,3-benzothiazol-2-yl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl]imino}methyl]-4-bromophenol

• Inchi： 1S/C22H17BrN2OS2/c23-14-9-10-17(26)13(11-14)12-24-21-20(15-5-1-3-7-18(15)27-21)22-25-16-6-2-4-8-19(16)28-22/h2,4,6,8-12,26H,1,3,5,7H2/b24-12+
• InChI Key： MHHUAJSPGNGTHD-WYMPLXKRSA-N
• SMILES： BrC1C=CC(=C(C=1)/C=N/C1=C(C2=NC3C=CC=CC=3S2)C2=C(CCCC2)S1)O

Computed Properties

• Exact Mass: 467.99657g/mol
• Monoisotopic Mass: 467.99657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 579
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.9
• Topological Polar Surface Area: 102Ų

Additional information on 2-(1E)-{3-(1,3-benzothiazol-2-yl)-4,5,6,7-tetrahydro-1-benzothiophen-2-ylimino}methyl-4-bromophenol

Comprehensive Analysis of 2-(1E)-{3-(1,3-benzothiazol-2-yl)-4,5,6,7-tetrahydro-1-benzothiophen-2-ylimino}methyl-4-bromophenol (CAS No. 389065-42-3)

The compound 2-(1E)-{3-(1,3-benzothiazol-2-yl)-4,5,6,7-tetrahydro-1-benzothiophen-2-ylimino}methyl-4-bromophenol, identified by its CAS No. 389065-42-3, is a sophisticated organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. Its unique structure, featuring a benzothiazole core fused with a tetrahydrobenzothiophene moiety and a bromophenol substituent, makes it a versatile candidate for various applications. Researchers are particularly interested in its potential as a fluorescent probe, given the photophysical properties inherent to the benzothiazole group.

In recent years, the demand for advanced organic compounds like 2-(1E)-{3-(1,3-benzothiazol-2-yl)-4,5,6,7-tetrahydro-1-benzothiophen-2-ylimino}methyl-4-bromophenol has surged, driven by the growing interest in molecular imaging and bioconjugation techniques. The compound's ability to act as a chelating agent or a ligand in coordination chemistry has also been explored, with studies highlighting its potential in catalysis and sensor development. Its bromophenol group further enhances its reactivity, making it a valuable intermediate in synthetic organic chemistry.

One of the most frequently searched questions related to this compound is its synthesis pathway. The preparation of CAS No. 389065-42-3 typically involves a multi-step process, starting with the condensation of a benzothiazole derivative with a tetrahydrobenzothiophene precursor, followed by the introduction of the bromophenol group via a Schiff base reaction. Researchers often optimize these steps to improve yield and purity, as the compound's applications are highly dependent on its structural integrity.

Another hot topic in the scientific community is the biological activity of 2-(1E)-{3-(1,3-benzothiazol-2-yl)-4,5,6,7-tetrahydro-1-benzothiophen-2-ylimino}methyl-4-bromophenol. Preliminary studies suggest that it may exhibit antimicrobial and antioxidant properties, although further research is needed to validate these findings. The compound's benzothiazole core is known to interact with biological targets, making it a promising candidate for drug discovery programs.

From an industrial perspective, CAS No. 389065-42-3 is valued for its role in the development of advanced materials. Its incorporation into polymers and coatings has been explored to enhance durability and functionality. The compound's photostability and thermal resistance are particularly appealing for applications in high-performance materials, such as those used in aerospace and electronics.

Environmental considerations are also a key focus when discussing 2-(1E)-{3-(1,3-benzothiazol-2-yl)-4,5,6,7-tetrahydro-1-benzothiophen-2-ylimino}methyl-4-bromophenol. Researchers are investigating its biodegradability and ecotoxicity to ensure that its use aligns with sustainable practices. This aligns with the broader trend of green chemistry, where the development of environmentally friendly compounds is prioritized.

In summary, 2-(1E)-{3-(1,3-benzothiazol-2-yl)-4,5,6,7-tetrahydro-1-benzothiophen-2-ylimino}methyl-4-bromophenol (CAS No. 389065-42-3) is a multifaceted compound with significant potential across various scientific and industrial domains. Its unique structural features, combined with its photophysical and chemical properties, make it a subject of ongoing research and innovation. As the demand for specialized organic compounds continues to rise, this molecule is poised to play a pivotal role in advancing technologies and applications in the years to come.